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Compound of Interest

Compound Name: Vitride

Cat. No.: B8709870

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Vitride, also known as
sodium bis(2-methoxyethoxy)aluminum hydride (SMEAH) or Red-Al®. Vitride is a versatile and
powerful reducing agent with significant applications in organic synthesis, particularly in the
pharmaceutical and fine chemical industries. This document details its chemical structure,
physical and chemical properties, reaction mechanisms, and provides specific experimental
protocols for its use.

Chemical Structure and Identification

Vitride is a complex hydride of aluminum. The central aluminum atom is tetrahedrally
coordinated to two hydride ions and two 2-methoxyethoxide groups.[1]

o Chemical Name: Sodium bis(2-methoxyethoxy)aluminum hydride[2][3]
e Synonyms: Red-Al®, Synhydrid®, SMEAH[1][4]
e CAS Number: 22722-98-1[1][5]

e Molecular Formula: C6H16AINaO4[1][4]

Physicochemical Properties
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Vitride is commercially available, typically as a 60-70% solution in toluene.[2][6] It is a colorless

to pale yellow, viscous liquid.[1] Key physical and chemical properties are summarized in the

table below.

Property Value References

Molar Mass 202.161 g/mol [11[7]
Transparent crystals (solid),

Appearance Colorless/pale yellow viscous [1]
solution

_ 1.122 g/cm3 (solid), 1.036

Density ) [1]
g/mL (>60% solution)

Melting Point 205 to 214 °C (decomposes) [1]

Boiling Point 396-402°C [4]

Viscosity 65.1 cps (70% solution) [1]

Flash Point 40 °F [4]

Vapor Pressure

21 mm Hg (20 °C)

[4](8]

Solubility

Soluble in aromatic
hydrocarbons. Miscible with
ether, tetrahydrofuran,
dimethyl ether, and
dimethylformamide. Immiscible

with aliphatic hydrocarbons.

[1112][410°]

Reactivity and Applications

Vitride is a powerful reducing agent capable of reducing a wide range of functional groups.[2] It

is often considered a safer alternative to lithium aluminum hydride (LiAIH4) due to its higher

thermal stability (stable up to 170°C), non-pyrophoric nature, and good solubility in aromatic

solvents.[1][4] While it reacts exothermically with air and moisture, it does not ignite.[1]

Key applications in organic synthesis include:
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e Reduction of Carbonyl Compounds: Aldehydes, ketones, carboxylic acids, esters, acyl
halides, and anhydrides are efficiently reduced to their corresponding primary alcohols.[1][2]

[4]

e Reduction of Nitrogen-Containing Compounds: Amides, nitriles, and imines are reduced to
the corresponding amines.[1][2][4] Nitroarenes can be converted to azoxyarenes, azoarenes,
or hydroazoarenes depending on the reaction conditions.[1][9]

o Other Reductions: It is also used for the reduction of lactones and epoxides to diols.[4][9]

o Catalysis and Other Applications: Vitride can act as a polymerization catalyst and as a tosyl

deprotecting agent.[2]

Reaction Mechanisms

The reduction of carbonyl compounds and amides by Vitride proceeds via nucleophilic attack
of the hydride ion on the electrophilic carbonyl carbon.

Reduction of an Ester to a Primary Alcohol:

The mechanism involves a two-step hydride addition. First, the ester is reduced to an aldehyde
intermediate, which is then further reduced to the primary alcohol.

NaAlH2(OR)2 NaAlH2(OR)2 H20 (Workup)

R-C(=0)-OR' (Ester) — =318k o Iretranedral Intermediate] ——CR - R-C(=0)-H (Aldehyde) —2-H-318%K o 2 cHo.0- [Alkoxide] —P2OM0N o £ CH2-OH (Primary Alcohol)

Click to download full resolution via product page

Mechanism of Ester Reduction by Vitride.

Reduction of an Amide to an Amine:

The reduction of an amide involves the initial formation of a tetrahedral intermediate, which
then eliminates the oxygen atom to form an iminium ion. A second hydride attack on the

iminium ion yields the amine.
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Mechanism of Amide Reduction by Vitride.

Experimental Protocols

The following are generalized experimental protocols for common reductions using Vitride.
Caution: Vitride reacts violently with water and protic solvents. All reactions should be carried
out under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.[6]

General Experimental Workflow

A typical experimental workflow for a reduction using Vitride involves the setup of the reaction
under inert atmosphere, the controlled addition of the reagent, monitoring the reaction,
guenching the excess reagent, and finally, working up the reaction to isolate the product.
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Reaction Setup:
- Dry glassware
- Inert atmosphere (N2/Ar)
- Anhydrous solvent (e.qg., Toluene)

\4
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\4

Cool Reaction Mixture
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Generalized Experimental Workflow for Vitride Reductions.
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Protocol for the Reduction of an Ester to a Primary
Alcohol

This protocol is a general guideline for the reduction of an ester to a primary alcohol. The

specific conditions may need to be optimized for the particular substrate.

Materials:

Ester

Vitride solution (e.g., 70% in toluene)

Anhydrous toluene (or other suitable aprotic solvent)
Deionized water

10% aqueous Sodium Hydroxide (NaOH) solution

Organic solvent for extraction (e.g., ethyl acetate, diethyl ether)

Anhydrous sodium sulfate or magnesium sulfate

Procedure:

Under an inert atmosphere, dissolve the ester in anhydrous toluene in a round-bottom flask
equipped with a magnetic stirrer and a dropping funnel.

Cool the solution to 0 °C in an ice bath.

Slowly add the Vitride solution dropwise to the stirred solution of the ester. The rate of
addition should be controlled to maintain the desired reaction temperature.

After the addition is complete, allow the reaction to warm to room temperature and stir for a
period of time (monitoring by TLC or GC is recommended to determine completion).

Once the reaction is complete, cool the mixture back to 0 °C.
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e Quenching: Cautiously and slowly add deionized water dropwise to quench the excess
Vitride. A vigorous evolution of hydrogen gas will be observed. Following the initial quench
with water, a 10% aqueous NaOH solution can be added.

o Workup: Allow the mixture to stir until two distinct layers form.

o Separate the organic layer. Extract the aqueous layer with an organic solvent (e.g., ethyl
acetate).

o Combine all organic layers and wash with brine.
e Dry the combined organic layer over anhydrous sodium sulfate or magnesium sulfate.

« Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude product.

 Purify the crude product by distillation or column chromatography as required.

Protocol for the Reduction of an Amide to an Amine

This protocol outlines the general procedure for the reduction of a substituted amide to the
corresponding amine.

Materials:

e Amide

« Vitride solution (e.g., 70% in toluene)

¢ Anhydrous toluene or tetrahydrofuran (THF)

e 10% aqueous Sodium Hydroxide (NaOH) solution
o Ethyl acetate

e Anhydrous magnesium sulfate

Procedure:
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In a three-necked flask under an argon shield, dissolve the amide in anhydrous THF or
toluene.

Cool the solution to 0-30 °C.

In a reverse dropwise addition, add the Vitride solution to the stirred amide solution while
maintaining the temperature between 0-30 °C.

After the addition is complete, allow the reaction to stir at 20-30 °C for 1 hour, or until the
reaction is complete as indicated by TLC.

Hydrolysis: Cool the reaction mixture to below 5 °C and slowly add a pre-cooled solution of
aqueous NaOH.

After the hydrolysis is complete, allow the mixture to stand for about 10 minutes to allow for
phase separation.

Separate the layers and extract the aqueous phase with ethyl acetate.

Combine the organic phases and wash with water until the pH is approximately 7.

Dry the organic phase with anhydrous magnesium sulfate.

Filter and remove the solvent under reduced pressure to obtain the crude product.

The crude product can be further purified by distillation under reduced pressure.[10]
Safety and Handling

Vitride is a hazardous chemical and must be handled with appropriate safety precautions.

o Flammability: Vitride solutions are flammable. Keep away from heat, sparks, and open
flames.[6][11]

» Reactivity with Water: Reacts violently with water and protic solvents, releasing flammable
hydrogen gas.[6] Handle and store under an inert, dry atmosphere.[6][12]
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» Toxicity: The substance is toxic to the lungs, nervous system, and mucous membranes.[11] It
is harmful if swallowed or in contact with skin.[6]

o Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and
eye/face protection.[12] Work in a well-ventilated area or use a fume hood.[13]

In case of a spill: Absorb with an inert, dry material such as sand or earth and place in an
appropriate waste disposal container. Do not use water.[11]

Fire Fighting: Use dry chemical powder for small fires. For large fires, use alcohol foam, water
spray, or fog.[11]

This guide is intended for informational purposes for trained professionals. Always consult the
latest Safety Data Sheet (SDS) before handling Vitride and follow all institutional safety
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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